Cas no 2228602-24-0 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol)
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
- EN300-1752361
- 2228602-24-0
-
- Inchi: 1S/C13H18N2O/c1-2-15-6-5-10-7-11(3-4-12(10)15)13(16)8-14-9-13/h3-4,7,14,16H,2,5-6,8-9H2,1H3
- InChI Key: FTPXNNGZNKCREP-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC3=C(C=2)CCN3CC)CNC1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 35.5Ų
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752361-0.05g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1752361-0.1g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1752361-0.25g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1752361-0.5g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1752361-1.0g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1752361-2.5g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1752361-5.0g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1752361-10.0g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1752361-1g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1752361-5g |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol |
2228602-24-0 | 5g |
$3396.0 | 2023-09-20 |
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol: A Comprehensive Overview
The compound 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol, identified by the CAS number 2228602-24-0, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups, and it incorporates an indole moiety, a heterocyclic aromatic structure commonly found in natural products and bioactive compounds.
The structure of 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol is characterized by its azetidine ring fused with a hydroxyl group at the third position and an indole substituent at the fifth position of the indole ring. The ethyl group attached to the indole further enhances the molecule's complexity and potential for diverse interactions. This unique combination of structural features makes it a subject of interest in both academic and industrial research.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The indole moiety is known for its ability to interact with protein targets through hydrogen bonding and π–π interactions, while the azetidine ring provides additional flexibility and stability to the molecule. These properties make it a promising candidate for designing small-molecule inhibitors targeting various disease-related proteins.
In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One common approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the indole fragment with the azetidine core. This method not only ensures high yields but also allows for fine-tuning of the substituents to optimize biological activity.
Furthermore, computational studies have been conducted to explore the binding modes and selectivity profiles of this compound against various protein targets. These studies utilize molecular docking and dynamics simulations to predict how the molecule interacts with its targets at an atomic level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at improving potency, selectivity, and pharmacokinetic properties.
The biological evaluation of 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol has revealed interesting activities across multiple assays. For instance, it has shown moderate inhibitory effects on certain kinases involved in cancer pathways, suggesting its potential as a lead compound for anticancer drug development. Additionally, preliminary studies indicate that this compound may possess anti-inflammatory properties, opening up possibilities for its application in treating inflammatory diseases.
In conclusion, 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol represents a compelling example of how structural diversity can be harnessed to create bioactive molecules with therapeutic potential. With ongoing research focusing on optimizing its properties and exploring its mechanism of action, this compound continues to be a focal point in drug discovery efforts.
2228602-24-0 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)